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Compound of Interest

Compound Name: Pirlimycin

Cat. No.: B1678455 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Pirlimycin hydrochloride is a semi-synthetic lincosamide antibiotic effective against a range of

Gram-positive bacteria. As a derivative of clindamycin, it functions by inhibiting bacterial protein

synthesis, making it a valuable tool in microbiology and cell culture applications.[1] This

document provides detailed application notes and protocols for the use of pirlimycin
hydrochloride in bacterial cell culture settings.

1. Mechanism of Action

Pirlimycin hydrochloride targets the 50S subunit of the bacterial ribosome.[2] By binding to the

23S rRNA component of this subunit, it interferes with the peptidyl transferase center, ultimately

blocking the elongation of the polypeptide chain and inhibiting protein synthesis.[2] This

bacteriostatic action prevents the proliferation of susceptible bacteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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